Cas no 2228422-45-3 (4-amino-1-(1,3-thiazol-2-yl)cyclohexane-1-carboxylic acid)

• Product Name: 4-amino-1-(1,3-thiazol-2-yl)cyclohexane-1-carboxylic acid
• CAS No: 2228422-45-3
• MF: C₁₀H₁₄N₂O₂S
• MW: 226.295361042023
• CID: 6593100
• PubChem ID: 165792792
• Update Time: 2025-05-20

4-amino-1-(1,3-thiazol-2-yl)cyclohexane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-amino-1-(1,3-thiazol-2-yl)cyclohexane-1-carboxylic acid
• 2228422-45-3
• EN300-1806481

• Inchi： 1S/C10H14N2O2S/c11-7-1-3-10(4-2-7,9(13)14)8-12-5-6-15-8/h5-7H,1-4,11H2,(H,13,14)
• InChI Key： VSGSAEVEMPAKIK-UHFFFAOYSA-N
• SMILES： S1C=CN=C1C1(C(=O)O)CCC(CC1)N

Computed Properties

• Exact Mass: 226.07759887g/mol
• Monoisotopic Mass: 226.07759887g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 252
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.6
• Topological Polar Surface Area: 104Ų

Additional information on 4-amino-1-(1,3-thiazol-2-yl)cyclohexane-1-carboxylic acid

4-Amino-1-(1,3-Thiazol-2-Yl)cyclohexane-1-Carboxylic Acid: A Comprehensive Overview

4-Amino-1-(1,3-thiazol-2-yl)cyclohexane-1-carboxylic acid (CAS No. 2228422-45-3) is a structurally complex organic compound that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound, characterized by its unique combination of functional groups, including an amino group, a thiazole ring, and a carboxylic acid moiety, exhibits a wide range of potential applications. Recent advancements in synthetic methodologies and computational modeling have further enhanced our understanding of its properties and utility.

The molecular structure of 4-amino-1-(1,3-thiazol-2-yl)cyclohexane-1-carboxylic acid is notable for its cyclohexane ring, which serves as a versatile scaffold for various chemical modifications. The thiazole ring, a five-membered heterocycle containing sulfur and nitrogen atoms, contributes to the compound's aromaticity and electronic properties. This makes it an attractive candidate for use in drug design, where heterocyclic compounds are often sought after for their ability to interact with biological targets such as enzymes and receptors.

Recent studies have focused on the synthesis of 4-amino derivatives of this compound, leveraging advanced catalytic systems to achieve high yields and selectivity. For instance, researchers have employed transition metal catalysts to facilitate the formation of the thiazole ring under mild conditions. These methods not only improve the efficiency of synthesis but also pave the way for large-scale production, which is crucial for industrial applications.

In terms of biological activity, 4-amino-1-(1,3-thiazol-2-yl)cyclohexane-1-carboxylic acid has shown promise in anti-inflammatory and antioxidant assays. Its ability to scavenge free radicals and inhibit pro-inflammatory cytokines suggests potential applications in the development of novel therapeutic agents for chronic diseases such as arthritis and neurodegenerative disorders. Furthermore, computational studies using molecular docking techniques have revealed that this compound can bind effectively to key protein targets involved in these pathways.

The carboxylic acid group present in this compound adds another layer of functionality. It can be readily converted into esters or amides, enabling further chemical modifications to tailor the compound's properties for specific applications. For example, esterification with biocompatible carriers has been explored to enhance drug delivery efficiency in vivo.

From a materials science perspective, 4-amino derivatives of this compound have been investigated for their potential use in polymer synthesis. The amino group can act as a nucleophile in condensation reactions, leading to the formation of polyamides or polyurethanes with unique mechanical and thermal properties. These materials hold promise for use in high-performance composites and biomedical devices.

Recent advancements in green chemistry have also influenced the synthesis and application of 4-amino-1-(1,3-thiazol-2-yl)cyclohexane-1-carboxylic acid. Researchers are increasingly adopting environmentally friendly reaction conditions, such as solvent-free systems and biocatalysts, to minimize waste and reduce the ecological footprint of its production.

In conclusion, 4-amino-1-(1,3-thiazol-2-yl)cyclohexane-1-carboxylic acid (CAS No. 2228422-45-3) stands out as a multifaceted compound with diverse applications across various scientific domains. Its unique structure, combined with recent breakthroughs in synthetic chemistry and biological research, positions it as a valuable tool for advancing both medicinal and materials science.